Sulcofuronate
Overview
Description
Sulcofuronate is conjugate base of sulcofuron. It is a conjugate base of a sulcofuron.
Scientific Research Applications
Sulfur in Modern Materials Science
Sulfur, including compounds like sulcofuronate, plays a significant role in modern materials science. Research on sulfur spans a wide spectrum, including improving energy efficiency, environmentally friendly uses for oil refinery waste products, and the development of polymers with unique optical and mechanical properties. Sulfur-based reactions are utilized to produce materials for energy, environmental, and other practical areas (Boyd, 2016).
Environmental Behavior and Analysis of Agricultural Sulfur
Sulfur, like sulcofuronate, is extensively used in agriculture as a pesticide and for pest and disease management. Nanosulfur, for instance, has been developed as a fungicide. Studies also focus on the chemical and microbial reactivity of sulfur in soil and water and its analytical methods for determination in environmental samples and foodstuffs (Griffith, Woodrow, & Seiber, 2015).
Li/S Batteries and Energy Storage
Research into sulfur chemistry has implications for developing rechargeable batteries with high energy density. For example, the study of sulfur electrochemical utilization limits and low-temperature performance process limits contributes to the advancement of energy storage technologies, like lithium/sulfur batteries (Akridge, Mikhaylik, & White, 2004).
Sulfur in Nanotechnology and Environmental Fields
Various sulfur composites have been synthesized and show promising performance in environmental fields. Sulfur, through nanotechnology methods, leads to different applications based on its properties, structures, and functions (Teng, Zhou, & Gao, 2019).
Sulfur Chemistry in Polymer and Materials Science
Sulfur functional groups are critical in modern polymer and materials science. Sulfur-based reactions have been used for designing and preparing polymeric materials leading to a wide range of applications in various fields, including medicine, optics, nanotechnology, and separation science (Mutlu et al., 2018).
Applications in Energy Production and Water Splitting
Recent research in metal sulfides, including compounds like sulcofuronate, focuses on renewable energy applications. These studies explore how structural tuning, composition control, doping, and other strategies enhance performance in energy conversion and water splitting (Chandrasekaran et al., 2019).
properties
Product Name |
Sulcofuronate |
|---|---|
Molecular Formula |
C19H11Cl4N2O5S- |
Molecular Weight |
521.2 g/mol |
IUPAC Name |
5-chloro-2-[4-chloro-2-[(3,4-dichlorophenyl)carbamoylamino]phenoxy]benzenesulfonate |
InChI |
InChI=1S/C19H12Cl4N2O5S/c20-10-1-5-16(30-17-6-2-11(21)8-18(17)31(27,28)29)15(7-10)25-19(26)24-12-3-4-13(22)14(23)9-12/h1-9H,(H2,24,25,26)(H,27,28,29)/p-1 |
InChI Key |
MKUMTCOTMQPYTQ-UHFFFAOYSA-M |
SMILES |
C1=CC(=C(C=C1NC(=O)NC2=C(C=CC(=C2)Cl)OC3=C(C=C(C=C3)Cl)S(=O)(=O)[O-])Cl)Cl |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)NC2=C(C=CC(=C2)Cl)OC3=C(C=C(C=C3)Cl)S(=O)(=O)[O-])Cl)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyl-tetrahydropyran-2-yl]oxy-3,5,6,8,10,12,14-heptamethyl-1-oxa-6-azacyclopentadecan-15-one](/img/structure/B1229191.png)
